Cas no 2416230-92-5 (8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid)

• Product Name: 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• CAS No: 2416230-92-5
• MF: C₁₅H₁₈BrNO₅
• MW: 372.211123943329
• MDL: MFCD32668726
• CID: 5683265
• PubChem ID: 146155031
• Update Time: 2025-07-18

8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2416230-92-5
• EN300-26572596
• Z4352494215
• 8-Bromo-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-5-carboxylic acid
• 8-bromo-4-[(tert-butoxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

• MDL： MFCD32668726
• Inchi： 1S/C15H18BrNO5/c1-15(2,3)22-14(20)17-6-7-21-11-8-9(16)4-5-10(11)12(17)13(18)19/h4-5,8,12H,6-7H2,1-3H3,(H,18,19)
• InChI Key： YAYOHCXYOZDPRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN(C(=O)OC(C)(C)C)C2C(=O)O

Computed Properties

• Exact Mass: 371.03684g/mol
• Monoisotopic Mass: 371.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

Introduction to 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid (CAS No. 2416230-92-5)

8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid, identified by its CAS number 2416230-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its potential biological activities. The presence of a bromine substituent at the 8-position and a tert-butoxycarbonyl (Boc) group at the 4-position enhances its utility as an intermediate in the synthesis of more complex molecules.

The benzoxazepine core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit diverse pharmacological properties. In particular, benzoxazepines have been explored for their activities as serotonin receptor antagonists, which makes them relevant in the development of drugs for neurological disorders such as depression and anxiety. The specific modifications in 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid are designed to improve its reactivity and stability during synthetic processes.

The Boc group at the 4-position serves as a protecting group for the carboxylic acid moiety, preventing unwanted side reactions during multi-step syntheses. This protective feature is crucial in medicinal chemistry, where precise control over functional groups is essential for achieving high yields and purity of the final product. Additionally, the bromine substituent at the 8-position provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are widely used in drug discovery to introduce aryl or heteroaryl groups into the molecular framework.

Recent advancements in synthetic methodologies have highlighted the importance of benzoxazepine derivatives in medicinal chemistry. For instance, studies have demonstrated that modifications at the 5-position of the benzoxazepine ring can significantly alter pharmacokinetic properties, including solubility and metabolic stability. The compound 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid has been utilized in several research projects aimed at developing novel serotonin receptor modulators. These efforts are part of broader initiatives to address unmet medical needs in psychiatry and neurology.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure regioselectivity and yield. Key steps include bromination of a precursor benzoxazepine derivative followed by selective Boc protection. Advances in catalytic systems have enabled more efficient bromination protocols, reducing byproduct formation and improving overall reaction efficiency. Additionally, modern purification techniques such as high-performance liquid chromatography (HPLC) have allowed researchers to isolate high-purity material suitable for downstream applications.

In terms of biological activity, 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid has been investigated for its potential as a serotonin receptor antagonist. Preclinical studies have shown that structurally related benzoxazepines exhibit binding affinity to serotonin receptors such as 5-HT1A and 5-HT2A. The introduction of the Boc group does not interfere with these interactions but rather enhances synthetic tractability for further derivatization. Researchers are exploring ways to fine-tune the pharmacological profile by modifying other positions on the benzoxazepine ring.

The tert-butoxycarbonyl group is particularly valuable in medicinal chemistry because it can be removed under mild acidic conditions without affecting other functional groups present in the molecule. This property allows for sequential protection-deprotection strategies during complex synthetic routes. For example, 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid can be coupled with various aryl halides via cross-coupling reactions before being deprotected to yield a free carboxylic acid group. This modular approach has been instrumental in generating libraries of benzoxazepine derivatives for high-throughput screening.

Recent publications have highlighted the role of benzoxazepines in addressing neurological disorders beyond depression and anxiety. For instance, 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid has been used as a building block in synthesizing compounds with potential applications in treating cognitive impairments associated with neurodegenerative diseases such as Alzheimer's disease. The ability to modify different positions on the benzoxazepine scaffold allows researchers to explore diverse pharmacological targets within this class of molecules.

The chemical properties of 8-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid make it a versatile intermediate for drug discovery programs. Its stability under various reaction conditions and compatibility with multiple synthetic transformations underscore its importance in modern medicinal chemistry workflows. As research continues to uncover new therapeutic applications for benzoxazepines, this compound will likely remain a valuable tool for academic and industrial researchers alike.

In conclusion, 8-bromo-4-(tert-butoxy)carbonyl -2 ,3 , -tetrahydro -1 , -benz ox az ep ine - car box y l ic ac id ( CAS No . 24 -16 -23 -0 -9 -25 ) represents an important intermediate i n pharma ceutical research . Its structural features and functional groups provide opportunities for further chemical modification and biological evaluation . The ongoing studies using this compound highlight its potential role in developing novel treatments for neurological disorders . As synthetic methodologies continue to evolve, it is expected that 8 - bromo - - ( tert - but oxy ) carb on y l - - tetra hy dro - - 1 , - ben z ox az ep ine - car box y l ic ac id will remain a cornerstone in future drug discovery efforts.